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Compound of Interest

Compound Name: Diethylene Glycol

Cat. No.: B2406350

Essential Safety and Handling Guide for Diethylene
Glycol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of diethylene glycol (DEG). It is intended for researchers,
scientists, and drug development professionals to ensure safe and compliant laboratory
practices.

Personal Protective Equipment (PPE)

When handling diethylene glycol, it is crucial to use appropriate Personal Protective
Equipment (PPE) to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Specifications and
PPE Category Item - K
emarks

Wear tightly fitting safety

goggles with side-shields.[1][2]
Eye/Face Protection Safety Goggles A face shield may be required

for large quantities or when

there is a splash hazard.

Chemical-impermeable gloves
are required. Butyl rubber,
nitrile rubber, or Viton are
suitable materials.[1][2][3]

Skin Protection Gloves

Always inspect gloves for tears

or holes before use.

Wear a fire/flame-resistant and

impervious lab coat or clothing.
Lab Coat/Clothing [1] Ensure it is buttoned and

fits properly to cover as much

skin as possible.

Wear closed-toe and closed-
Shoes heel shoes that cover the

entire foot.[1]

Use in a well-ventilated area.
[1][4][5] If exposure limits are
exceeded or irritation is
experienced, a full-face

Respiratory Protection Respirator respirator V_wth a.n organie
vapor cartridge is
recommended.[1][6] For
significant aerosol generation,
a dust mask may be

appropriate.

Quantitative Data for Glove Selection:
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Glove Material Thickness Penetration Time
Butyl rubber 0.5 mm - 0.8 mm > 480 min
Nitrile rubber 0.4 mm > 480 min
Chloroprene rubber 0.5 mm > 480 min

Note: The selection of suitable gloves depends not only on the material but also on other
quality characteristics and varies from manufacturer to manufacturer. The permeation time is
determined by the glove manufacturer and must be observed.[1][2]

Operational Plan for Handling Diethylene Glycol

This section provides a step-by-step guide for the safe handling of diethylene glycol in a
laboratory setting.

Preparation and Precautionary Measures

« Ventilation: Always handle diethylene glycol in a well-ventilated area.[4][5]

o PPE Inspection: Before starting any procedure, inspect all PPE for integrity. Ensure gloves
are free of tears or holes.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.

o Review Safety Data Sheet (SDS): Always review the SDS for diethylene glycol before use
to be familiar with its hazards and safety precautions.[2][4][7][8]

Handling Procedure

¢ Avoid Contact: Avoid contact with skin and eyes.[4]
e Avoid Inhalation: Do not breathe mist, gas, or vapors.[4][5][7]
o Prevent Aerosol Formation: Avoid the formation of dust and aerosols.

o Use Appropriate Tools: Use non-sparking tools to prevent ignition.
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e Personal Hygiene: Wash hands thoroughly after handling.[1][2][4][7][8][9][10] Do not eat,
drink, or smoke in the handling area.[1][2][3][7][9][10][11]

Storage

» Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]
[O][11]

e Incompatible Materials: Keep away from incompatible materials such as strong oxidizing
agents and strong acids.[1][3][9]

Spill and Emergency Procedures
e Spill:

o Evacuate personnel to a safe area.

o Ensure adequate ventilation and remove all sources of ignition.
o Wear appropriate PPE.

o Contain the spill and prevent it from entering drains.[2][4][5]

o Collect the spillage using an absorbent material (e.g., sand, earth, vermiculite) and place it
in a suitable, closed container for disposal.[1][2][4]

o First Aid:

o Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of
water for at least 15 minutes.[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[9][11]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a doctor or Poison Control Center immediately.[9]
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o Fire:
o Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[1]

o Firefighters should wear self-contained breathing apparatus.[4]

Disposal Plan

Proper disposal of diethylene glycol is essential to prevent environmental contamination.

Waste Classification: Used diethylene glycol may be classified as hazardous waste,
especially if contaminated with other substances.[12][13]

o Containerization: Collect waste in a suitable, closed, and properly labeled container.[14]

» Disposal Method: Dispose of the waste at a licensed hazardous waste disposal facility.[1][12]
Do not pour glycol down the drain, into a septic system, or onto the ground.[13][14]

o Local Regulations: Always follow local, state, and federal regulations for hazardous waste
disposal.[12][13] Recycling may be an option and should be considered where available.[12]
[14][15]

Workflow for Safe Handling of Diethylene Glycol
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Caption: Logical workflow for the safe handling of diethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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